N-(2-fluorophenyl)-3-{1-[2-(2-furyl)benzyl]-3-piperidinyl}propanamide

• IUPAC Name: N-(2-fluorophenyl)-3-[1-[[2-(furan-2-yl)phenyl]methyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C25H27FN2O2/c26-22-10-3-4-11-23(22)27-25(29)14-13-19-7-5-15-28(17-19)18-20-8-1-2-9-21(20)24-12-6-16-30-24/h1-4,6,8-12,16,19H,5,7,13-15,17-18H2,(H,27,29)
• InChI Key: GNMOGLDYEZGGKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2C3=CC=CO3)CCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C25H27FN2O2
• Molecular Weight: 406.5 g/mol

Description

N-(2-fluorophenyl)-3-{1-[2-(2-furyl)benzyl]-3-piperidinyl}propanamide, commonly known as FUB-APINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2013 and has gained popularity among researchers due to its potent pharmacological effects.

Mechanism of Action

FUB-APINACA exerts its pharmacological effects by binding to the CB1 and CB2 receptors in the brain and peripheral tissues. This binding results in the activation of downstream signaling pathways, leading to the modulation of neurotransmitter release and the regulation of various physiological processes. FUB-APINACA has been found to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
FUB-APINACA has been found to produce a range of biochemical and physiological effects, including analgesia, sedation, and anxiolysis. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. FUB-APINACA has been found to have a high potency and efficacy in producing these effects, making it a valuable tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of FUB-APINACA is its high potency and efficacy in producing pharmacological effects. This makes it a valuable tool for researchers studying the endocannabinoid system and its role in various physiological processes. However, one of the limitations of FUB-APINACA is its potential for abuse and dependence. Therefore, it is important to use caution when handling and administering this compound in laboratory experiments.

Future Directions

There are several future directions for research on FUB-APINACA. One area of interest is the potential therapeutic applications of this compound in the treatment of pain, anxiety, and other neurological disorders. Another area of interest is the development of novel synthetic cannabinoids that have improved pharmacological properties and reduced potential for abuse and dependence. Additionally, further research is needed to better understand the long-term effects of FUB-APINACA on the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

The synthesis of FUB-APINACA involves the condensation of 2-fluoroaniline with 2-furylacrylic acid, followed by a reduction reaction to obtain the corresponding amide. The amide is then coupled with piperidine to yield FUB-APINACA. The synthesis method is straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

FUB-APINACA has been extensively studied for its pharmacological effects on the endocannabinoid system. It has been found to act as a potent agonist of the CB1 and CB2 receptors, which are the primary receptors that mediate the effects of cannabinoids in the body. FUB-APINACA has been used in a variety of scientific research applications, including studies on pain management, anxiety, and addiction.